(2R,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride

• IUPAC Name: (2R,5S)-5-hydroxypiperidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H11NO3.ClH/c8-4-1-2-5(6(9)10)7-3-4;/h4-5,7-8H,1-3H2,(H,9,10);1H/t4-,5+;/m0./s1
• InChI Key: ZWHYCCWEJZJLHW-UYXJWNHNSA-N
• Canonical SMILES: C1CC(NCC1O)C(=O)O.Cl
• Isomeric SMILES: C1C[C@@H](NC[C@H]1O)C(=O)O.Cl
• Molecular Formula: C6H12ClNO3
• Molecular Weight: 181.62 g/mol

Description

(2R,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride, also known as L-Hyp hydrochloride, is a chiral amino acid derivative that has gained significant attention in the scientific community for its potential use in drug development and as a building block in organic synthesis.

Mechanism of Action

The mechanism of action of (2R,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride hydrochloride is not fully understood, but it is believed to act as a scavenger of reactive oxygen species (ROS) and a modulator of the immune response. It has been shown to inhibit the production of pro-inflammatory cytokines and the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the immune response.
Biochemical and Physiological Effects
(2R,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride hydrochloride has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, improve glucose metabolism, and enhance insulin sensitivity. Additionally, (2R,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride hydrochloride has been shown to have neuroprotective effects, protecting against neuronal damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2R,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride hydrochloride in lab experiments is its stability and solubility in water, making it easy to handle and administer. Additionally, it has low toxicity and is well-tolerated in animals and humans. However, one of the limitations of using (2R,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride hydrochloride is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the use of (2R,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride hydrochloride in scientific research. One potential application is in the development of novel therapeutics for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases. Additionally, (2R,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride hydrochloride may be used as a building block in the synthesis of new organic compounds with potential therapeutic applications. Further research is needed to fully understand the mechanism of action of (2R,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride hydrochloride and its potential therapeutic applications.

Synthesis Methods

(2R,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride hydrochloride can be synthesized through various methods, including the oxidation of L-proline or L-hydroxyproline, as well as the reduction of L-glutamic acid. The most common method of synthesis involves the oxidation of L-hydroxyproline using sodium periodate, followed by the reduction of the resulting aldehyde with sodium borohydride to yield (2R,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride hydrochloride.

Scientific Research Applications

(2R,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride hydrochloride has been widely used in scientific research for its potential therapeutic applications. It has been shown to have antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases. Additionally, (2R,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride hydrochloride has been used as a building block in the synthesis of various pharmaceuticals and organic compounds.